N-(2,4-difluorophenyl)-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide
• InChI: InChI=1S/C16H15F2N5O3S/c1-21-13-12(14(25)23(3)16(26)22(13)2)20-15(21)27-7-11(24)19-10-5-4-8(17)6-9(10)18/h4-6H,7H2,1-3H3,(H,19,24)
• InChI Key: UAVFLUFXLBMQQV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C(=O)N2C)C)N=C1SCC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C16H15F2N5O3S
• Molecular Weight: 395.4 g/mol

Description

N-(2,4-difluorophenyl)-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide is a novel compound that has been synthesized for various scientific research applications. This compound is also known as DFTP-SAA and has been found to have potential uses in the field of drug discovery and development.

Scientific Research Applications

Vibrational Spectroscopic Analysis

N-(2,4-difluorophenyl)-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide, and similar compounds, have been characterized for their vibrational spectroscopic signatures using Raman and Fourier transform infrared spectroscopy. Such analysis is crucial in understanding the molecular structure, inter and intra-molecular hydrogen bonds, and harmonic vibrational wavenumbers of these compounds. The study of such molecules provides insights into their stereo-electronic interactions, leading to stability and understanding of intermolecular contacts within the crystal structure. Natural bond orbital analysis and Hirshfeld surface analysis are used to confirm the nature and quantitative contributions of intermolecular interactions towards the crystal packing of these molecules (Mary, Pradhan, & James, 2022).

Regioselective Difunctionalization

The molecule also demonstrates potential in regioselective difunctionalization processes. Such processes involve intricate chemical reactions like Pummerer-based sigmatropic dearomatization, Michael addition of a nucleophile, and liberation of HF for rearomatization. This signifies its role in complex chemical syntheses and the potential for generating new compounds with specific structural and functional attributes (Okamoto, Nogi, & Yorimitsu, 2020).

Pharmacological Evaluation and Molecular Docking

N-(2,4-difluorophenyl)-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide, like its structurally similar compounds, undergoes rigorous pharmacological evaluation and molecular docking studies. These processes are essential to understand the compound's interactions with various enzymes and receptors, potentially leading to the development of new therapeutic agents. Such studies highlight the compound's pharmacokinetic properties and its inhibitory activities against various enzymes or microorganisms, contributing significantly to drug discovery and development (Siddiqui et al., 2014).